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Compound of Interest

Compound Name: Datelliptium Chloride

Cat. No.: B217519 Get Quote

Datelliptium Chloride: A Technical Guide for
Researchers
This guide provides an in-depth overview of Datelliptium Chloride, a DNA-intercalating agent with anti-

tumor activities, designed for researchers, scientists, and drug development professionals. It covers

supplier and purchasing information, detailed experimental protocols, and the core signaling pathways

affected by this compound.

Supplier and Purchasing Information
Datelliptium Chloride and its hydrochloride salt are available from several chemical suppliers catering to

the research market. The available information on suppliers, product numbers, purity, and pricing is

summarized below for easy comparison. Please note that pricing is subject to change and may not include

shipping and handling fees. For some suppliers, a quotation must be requested.
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Supplier
Product
Name

CAS Number
Molecular
Formula

Purity
Available
Quantities &
Price (USD)

MedChemExpr

ess

Datelliptium

chloride
105118-14-7 C₂₃H₂₈ClN₃O 98.33%

10 mM * 1 mL

in Water: $157

Datelliptium

chloride

hydrochloride

157000-76-5 C₂₃H₂₉Cl₂N₃O >98% Quote required

Aladdin

Datelliptium

chloride

hydrochloride

157000-76-5 C₂₃H₂₉Cl₂N₃O Not specified

1 mg:

940.90, 5𝑚𝑔: + 940.90,5mg

940.00, 10 mg:

+

2, 030.00, 25𝑚𝑔: + 2,030.0

5,000.00

InvivoChem

Datelliptium

chloride

hydrochloride

157000-76-5 C₂₃H₂₉Cl₂N₃O >98% Quote required

GlpBio
Datelliptium

chloride
105118-14-7 C₂₃H₂₈ClN₃O >99.50% Quote required

Immunomart

Datelliptium

chloride

hydrochloride

157000-76-5 C₂₃H₂₉Cl₂N₃O 99.91%

1 mg: $722 -

100 mg: $5,530

(price range)

EIE

CHEMICALS

Datelliptium

chloride

hydrochloride

157000-76-5 C₂₃H₂₉Cl₂N₃O ≥95% Quote required

CymitQuimica
Datelliptium

chloride
105118-14-7 C₂₃H₂₈ClN₃O 98% Quote required

Cayman

Chemical

Datelliptium

(chloride

hydrochloride)

157000-76-5
C₂₃H₂₈N₃O • Cl

[HCl]
≥98% Quote required

Mechanism of Action and Signaling Pathways
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Datelliptium Chloride, a derivative of the plant alkaloid ellipticine, exerts its anti-tumor effects through

multiple mechanisms, primarily as a DNA intercalating agent and an inhibitor of topoisomerase II.[1][2] Its

planar structure allows it to insert between the base pairs of DNA, distorting the double helix and interfering

with DNA replication and transcription.[3][4] This action, coupled with the inhibition of topoisomerase II, an

enzyme crucial for resolving DNA topological problems during replication, leads to the accumulation of DNA

strand breaks.[2][5]

The resulting DNA damage triggers a complex cellular signaling cascade known as the DNA Damage

Response (DDR).[6] This response is primarily orchestrated by the ATM (Ataxia-Telangiectasia Mutated)

and ATR (ATM and Rad3-related) kinases.[7][8] ATM is activated by double-strand breaks, while ATR

responds to a broader range of DNA damage.[8] Activation of these kinases initiates a signaling cascade

that leads to cell cycle arrest, providing time for DNA repair, or if the damage is too severe, the induction of

apoptosis.[6]

In addition to its direct effects on DNA, Datelliptium has been shown to downregulate the transcription of

the RET proto-oncogene.[9][10] This leads to the suppression of the PI3K/Akt/mTOR signaling pathway,

which is critical for cell proliferation and survival.[9] A key downstream effector of this pathway is Cyclin D1,

a protein essential for the G1 to S phase transition in the cell cycle.[9] By reducing Cyclin D1 levels,

Datelliptium contributes to cell cycle arrest at the G1/S checkpoint.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b217519?utm_src=pdf-body
https://www.researchgate.net/figure/Flow-cytometry-Cell-cycle-analysis-using-propidium-iodide-as-a-DNA-intercalating-agent_fig2_49687697
https://pmc.ncbi.nlm.nih.gov/articles/PMC4785065/
https://scispace.com/pdf/intercalative-binding-of-ellipticine-to-dna-5g8kn1a7bc.pdf
https://pubmed.ncbi.nlm.nih.gov/1109798/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4785065/
https://pubmed.ncbi.nlm.nih.gov/26906637/
https://eiechemicals.com/product/datelliptium-chloride-hydrochloride/
https://pubmed.ncbi.nlm.nih.gov/21034966/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3753707/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3753707/
https://eiechemicals.com/product/datelliptium-chloride-hydrochloride/
https://cancer.wisc.edu/research/wp-content/uploads/2017/08/Cell-cycle-analysis.pdf
http://file.medchemexpress.com/batch_PDF/HY-U00337A/Datelliptium-chloride-hydrochloride-DataSheet-MedChemExpress.pdf
https://cancer.wisc.edu/research/wp-content/uploads/2017/08/Cell-cycle-analysis.pdf
https://cancer.wisc.edu/research/wp-content/uploads/2017/08/Cell-cycle-analysis.pdf
https://cancer.wisc.edu/research/wp-content/uploads/2017/08/Cell-cycle-analysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b217519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DNA Damage Response RET Signaling Pathway

Datelliptium Chloride

DNA Intercalation
& Topo II Inhibition

RET Transcription
Inhibition

DNA Double-Strand Breaks

ATM / ATR
Activation

Chk1 / Chk2
Activation

Cell Cycle Arrest
&

Apoptosis

PI3K/Akt/mTOR
Pathway Inhibition

Cyclin D1
Downregulation

G1/S Phase Arrest

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b217519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Assays

Measured Endpoints

Start:
Treat Cells with

Datelliptium Chloride

Cell Cycle Analysis
(Flow Cytometry)

Protein Expression
(Western Blot)

DNA Intercalation
& Topo II Inhibition

Cell Cycle Arrest
(G1, G2/M)

↓ RET
↓ Cyclin D1

DNA Damage
& Enzyme Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to

drive progress in science and industry.
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